2,5-Nonanedione

• CAS RN: 25234-82-6
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: nonane-2,5-dione
• InChI: InChI=1S/C9H16O2/c1-3-4-5-9(11)7-6-8(2)10/h3-7H2,1-2H3
• InChI Key: LWOMTZPPFKJNPA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CCC(=O)C

Description

2,5-Nonanedione is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure described in Example 1, 13.5 g (0.05 mol) of Cat. 1, 43.1 g (0.5 mol) of n-valeraldehyde, 35.1 g (0.5 mol) of methyl vinyl ketone, 500 ml of ethanol and 20.2 g (0.2 mol) of triethylamine are heated for 12 hours under nitrogen at the reflux temperature. For working up, the solvent is distilled, the cooled residue is taken up in chloroform, the chloroform phase is washed with dilute sulphuric acid and subsequently with water, the chloroform is removed and the liquid residue is distilled in a waterpump vacuum. Nonane-2,5-dione is obtained.